Cas no 113366-43-1 (5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 113366-43-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD09881002
• CID: 1201100
• PubChem ID: 13835304
• Update Time: 2025-08-05

5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-
• 5-methyl-2-phenyl-4-Thiazolecarboxylic acid
• 5-Methyl-2-phenyl-thiazole-4-carboxylic acid
• 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid
• 5-methyl-2-phenylthiazole-4-carboxylicacid
• G32068
• 113366-43-1
• MFCD09881002
• CS-0250410
• Z1495932619
• 5-methyl-2-phenylthiazole-4-carboxylic acid
• AS-6411
• STL303263
• AKOS016389596
• DA-37127
• SDQFOJCLVJKFPG-UHFFFAOYSA-N
• 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic-acid
• EN300-5071838
• SCHEMBL3995172
• 5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD09881002
• Inchi： 1S/C11H9NO2S/c1-7-9(11(13)14)12-10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： SDQFOJCLVJKFPG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 424.0±37.0 °C at 760 mmHg
• Flash Point: 210.3±26.5 °C
• PSA: 50.19
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives